Cas no 1805973-08-3 (2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805973-08-3
• MF: C₉H₄ClF₂N₃
• MW: 227.597967147827
• CID: 4868840
• Update Time: 2025-05-21

2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H4ClF2N3/c10-8-6(9(11)12)3-5(1-2-13)7(4-14)15-8/h3,9H,1H2
• InChI Key： UBZSNXFBQAFHGM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(C#N)=N1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 2.1
• Topological Polar Surface Area: 60.5

Additional information on 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile

2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1805973-08-3, commonly referred to as 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with chlorine, cyano, difluoromethyl, and acetonitrile groups. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable component in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile. Researchers have employed multi-step synthesis strategies, often involving nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. The use of transition metal catalysts, such as palladium complexes, has significantly enhanced the efficiency and selectivity of these reactions. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach to synthesizing this compound using a palladium-catalyzed cross-coupling reaction, which not only improved yield but also reduced reaction time.

The structural complexity of 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile makes it an ideal candidate for exploring its potential in drug discovery. The pyridine ring serves as a versatile scaffold for attaching various functional groups, enabling the modulation of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have highlighted its potential as a lead compound in the development of kinase inhibitors. For example, research conducted at the University of California revealed that this compound exhibits potent inhibitory activity against several oncogenic kinases, making it a promising candidate for anticancer drug development.

In addition to its pharmacological applications, 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile has found utility in materials science. Its electron-withdrawing groups enhance its electronic properties, making it suitable for applications in organic electronics. A study published in *Advanced Materials* explored its use as a building block for constructing advanced organic semiconductors. The compound's ability to form stable π-conjugated systems was exploited to develop high-performance organic field-effect transistors (OFETs), demonstrating its potential in next-generation electronic devices.

The environmental impact of 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile has also been a topic of recent research. As concerns about chemical pollution and sustainability grow, understanding the fate and behavior of this compound in natural environments is crucial. Studies conducted by environmental chemists have shown that the compound undergoes rapid degradation under UV light and microbial action. This suggests that it poses minimal long-term risks to ecosystems when properly managed.

In conclusion, 2-Chloro-6-cyano-3-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805973-08-3) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables innovative applications in drug discovery and materials science while ongoing research continues to uncover new insights into its properties and environmental behavior. As advancements in synthetic methods and application development proceed, this compound is poised to play an increasingly important role in both academic research and industrial innovation.